Cas no 1806629-64-0 (3-Formyl-2-iodophenylpropanal)

• Product Name: 3-Formyl-2-iodophenylpropanal
• CAS No: 1806629-64-0
• MF: C₁₀H₉IO₂
• MW: 288.081735372543
• CID: 4961510
• Update Time: 2025-10-31

3-Formyl-2-iodophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-2-iodophenylpropanal

• Inchi： 1S/C10H9IO2/c1-7(5-12)9-4-2-3-8(6-13)10(9)11/h2-7H,1H3
• InChI Key： LCLRLSVEJRUHQI-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CC=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 3-Formyl-2-iodophenylpropanal

Professional Introduction to 3-Formyl-2-iodophenylpropanal (CAS No. 1806629-64-0)

3-Formyl-2-iodophenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1806629-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of aldehydes and features an iodine substituent on a phenyl ring, making it a versatile intermediate in the synthesis of more complex molecules. Its unique structural properties have positioned it as a valuable tool in the development of novel therapeutic agents and biochemical probes.

The structure of 3-formyl-2-iodophenylpropanal consists of a benzene ring substituted with an aldehyde group at the 3-position and an iodine atom at the 2-position. The presence of both functional groups—the aldehyde (CHO) and the iodine (I)—enables a wide range of chemical transformations, including condensation reactions, cross-coupling reactions, and oxidation processes. These reactivities make it an indispensable building block for medicinal chemists and synthetic organic chemists working on drug discovery programs.

In recent years, there has been growing interest in iodinated aromatic compounds due to their enhanced metabolic stability and improved binding affinities in biological systems. 3-Formyl-2-iodophenylpropanal exemplifies this trend, as its iodine moiety can be readily incorporated into pharmacophores through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs.

One of the most compelling applications of 3-formyl-2-iodophenylpropanal lies in its role as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. By leveraging the reactivity of the aldehyde group and the directing effect of the iodine atom, researchers have developed novel inhibitors that disrupt aberrant PPI networks. For instance, derivatives of this compound have been explored as potential kinase inhibitors, demonstrating promising preclinical activity against certain cancer models.

The pharmaceutical industry has also utilized 3-formyl-2-iodophenylpropanal in the development of antisense oligonucleotides (ASOs). ASOs are short nucleic acid sequences designed to modulate gene expression by binding to complementary mRNA targets. The introduction of iodinated modifications into ASOs enhances their stability and resistance to degradation by nucleases, thereby improving therapeutic efficacy. Researchers have incorporated 3-formyl-2-iodophenylpropanal derivatives into ASO backbones to achieve these modifications, leading to more robust pharmacological outcomes.

Furthermore, advances in computational chemistry have enabled the rational design of new derivatives of 3-formyl-2-iodophenylpropanal based on structure-based drug design principles. By integrating molecular modeling techniques with experimental validation, scientists can predict optimal modifications that enhance binding affinity and selectivity for biological targets. This interdisciplinary approach has accelerated the discovery pipeline for novel therapeutics derived from this compound.

The synthetic utility of 3-formyl-2-iodophenylpropanal extends beyond pharmaceutical applications into materials science and agrochemical research. For example, its incorporation into polymer backbones has yielded advanced materials with tailored photophysical properties, making them suitable for optoelectronic devices. Additionally, researchers have explored its use in generating novel agrochemicals that exhibit improved pest resistance while maintaining environmental safety.

In conclusion, 3-formyl-2-iodophenylpropanal (CAS No. 1806629-64-0) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features—combining an aldehyde group with an iodine substituent—make it a highly versatile intermediate for constructing complex molecules with therapeutic potential. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicinal chemistry is poised to grow even further.